Cas no 72790-10-4 (2-Pyrimidinecarboxylicacid, 5-pentyl-)

• Product Name: 2-Pyrimidinecarboxylicacid, 5-pentyl-
• CAS No: 72790-10-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 550550
• PubChem ID: 13660585
• Update Time: 2025-04-19

2-Pyrimidinecarboxylicacid, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 5-pentyl-
• 5-Pentylpyrimidine-2-carboxylicacid
• 2-Pyrimidinecarboxylic acid, 5-pentyl- (9CI)
• DTXSID60546055
• SCHEMBL10335865
• 5-PENTYLPYRIMIDINE-2-CARBOXYLIC ACID
• 72790-10-4

• Inchi： 1S/C10H14N2O2/c1-2-3-4-5-8-6-11-9(10(13)14)12-7-8/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： PCNWRNZRSGAERK-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)CCCCC)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08